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Compound of Interest

Compound Name: Mc-MMAD

Cat. No.: B608884 Get Quote

An in-depth guide to the synthesis and purification of Maleimidocaproyl-Monomethylauristatin D

(Mc-MMAD), a pivotal component in the development of next-generation Antibody-Drug

Conjugates (ADCs).

Introduction
Maleimidocaproyl-Monomethylauristatin D (Mc-MMAD) is a highly potent cytotoxic agent

combined with a linker, designed for covalent attachment to monoclonal antibodies (mAbs) or

other targeting moieties. As a key component of Antibody-Drug Conjugates (ADCs), Mc-MMAD
facilitates the targeted delivery of the powerful antimitotic agent, Monomethylauristatin D

(MMAD), to cancer cells, thereby minimizing systemic toxicity and enhancing therapeutic

efficacy. This technical guide provides a comprehensive overview of the synthesis and

purification of Mc-MMAD, intended for researchers, scientists, and professionals in the field of

drug development.

Physicochemical Properties of Mc-MMAD
A summary of the key physicochemical properties of Mc-MMAD is presented in the table below,

providing essential data for its handling and characterization.
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Property Value

CAS Number 1401963-15-2[1]

Molecular Formula C₅₁H₇₇N₇O₉S[1][2]

Molecular Weight 964.26 g/mol [2][3][4]

Appearance Solid powder[1]

Purity >98% (typical)[1]

Solubility Soluble in DMSO (≥ 80 mg/mL)[3][4]

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

6 months[4]

Synthesis of Mc-MMAD
The synthesis of Mc-MMAD is a multi-step process that involves the covalent coupling of the

maleimidocaproyl (Mc) linker to the N-terminus of Monomethylauristatin D (MMAD). The overall

synthetic workflow is depicted in the diagram below.
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Monomethylauristatin D (MMAD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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